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Introduction
GSK345931A is a potent and selective antagonist of the prostaglandin E2 receptor 1 (EP1).

The EP1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by its

endogenous ligand prostaglandin E2 (PGE2), couples to Gq alpha subunits. This activation

initiates a signaling cascade leading to the activation of phospholipase C (PLC), which in turn

generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the

endoplasmic reticulum, resulting in the release of intracellular calcium stores. This rise in

intracellular calcium concentration ([Ca2+]i) triggers various downstream cellular responses.

EP1 receptor antagonists like GSK345931A are valuable tools for investigating the

physiological and pathological roles of the PGE2/EP1 signaling pathway, particularly in areas

such as pain and inflammation.[1][2]

These application notes provide an overview of standard in vitro assays for characterizing the

pharmacological activity of GSK345931A, including its binding affinity and functional

antagonism at the EP1 receptor.

Data Presentation
The following table summarizes the in vitro pharmacological data for GSK345931A at the

human EP1 receptor.
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Assay Type Parameter Value Cell Line/System

Radioligand Binding

Assay
pKi 8.0

HEK293 cells

expressing human

EP1 receptor

Functional Assay

(FLIPR)
pIC50 7.8

CHO-K1 cells

expressing human

EP1 receptor

pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of the

antagonist. A higher pKi value corresponds to a higher binding affinity. pIC50 is the negative

logarithm of the half-maximal inhibitory concentration (IC50), representing the concentration of

the antagonist required to inhibit 50% of the maximal response to an agonist.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the EP1 receptor signaling pathway and a typical

experimental workflow for characterizing an EP1 antagonist like GSK345931A.
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Caption: EP1 Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672382?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

